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Compound of Interest

Compound Name: BI-1230

Cat. No.: B10787567 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the preparation and handling of BI-1230, a potent

and selective inhibitor of the Hepatitis C Virus (HCV) NS3 protease.

Introduction
BI-1230 is a powerful tool for in vitro and in vivo studies of HCV replication. As a non-covalent,

reversible inhibitor of the NS3/4A serine protease, it plays a critical role in halting the viral

lifecycle. This document outlines the essential procedures for preparing and storing BI-1230
solutions to ensure experimental success and reproducibility.

BI-1230: Key Biological Data
Parameter Value Source

Target HCV NS3/4A Protease [1]

IC₅₀ 6.7 nM [1]

EC₅₀ (Genotype 1a) 4.6 nM [1]

EC₅₀ (Genotype 1b) <1.8 nM [1]
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Proper storage of the solid form of BI-1230 is crucial for maintaining its integrity over time.

Storage Condition Duration

-20°C Up to 3 years

4°C Up to 2 years

Solubility Data
The solubility of BI-1230 in common laboratory solvents is a key factor in the preparation of

stock solutions.

Solvent Solubility

DMSO ≥ 37 mg/mL (≥ 45.29 mM)

Ethanol ≥ 37 mg/mL (≥ 45.29 mM)

Stock Solution Stability
Once in solution, the stability of BI-1230 is dependent on the storage temperature. To minimize

degradation, it is recommended to prepare aliquots of the stock solution to avoid repeated

freeze-thaw cycles.

Storage Condition Solvent Duration

-80°C DMSO Up to 6 months

-20°C DMSO Up to 1 month

Experimental Protocols
Protocol 1: Preparation of a 10 mM BI-1230 Stock
Solution in DMSO
Materials:
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BI-1230 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of solid BI-1230 to equilibrate to room temperature for at least 30

minutes before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of BI-1230 powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.817 mg of BI-1230
(Molecular Weight: 816.96 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the BI-1230 powder. For the

example above, add 100 µL of DMSO.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into sterile, amber microcentrifuge tubes in

volumes appropriate for your experiments to minimize freeze-thaw cycles. Store the aliquots

at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1

month).

Protocol 2: General Stability Assessment of BI-1230 in
Solution
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This protocol provides a general workflow for assessing the stability of BI-1230 in a chosen

solvent under specific storage conditions.

Materials:

BI-1230 stock solution

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

Mobile phase (e.g., acetonitrile and water with a suitable modifier like formic acid or

trifluoroacetic acid)

UV detector

Temperature-controlled storage units (e.g., freezers, incubators)

Procedure:

Initial Analysis (Time 0): Immediately after preparing the BI-1230 stock solution, perform an

initial HPLC analysis to determine the initial purity and concentration. This will serve as the

baseline.

Sample Storage: Store aliquots of the stock solution under the desired conditions to be

tested (e.g., -20°C, 4°C, room temperature). Protect samples from light, especially if using

clear vials.

Time-Point Analysis: At predetermined time points (e.g., 1 week, 2 weeks, 1 month, 3

months, 6 months), remove one aliquot from each storage condition.

Sample Preparation for HPLC: Allow the aliquot to thaw completely at room temperature.

Prepare a dilution of the sample in the mobile phase to a concentration suitable for HPLC

analysis.

HPLC Analysis: Analyze the sample using the established HPLC method.

Data Analysis: Compare the purity and concentration of the stored samples to the initial

(Time 0) analysis. Calculate the percentage of degradation over time for each storage

condition.
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of BI-1230 and a typical

experimental workflow for its use.
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Caption: Mechanism of BI-1230 action on the HCV replication cycle.
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Caption: General experimental workflow for using BI-1230.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [BI-1230: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787567#bi-1230-solution-preparation-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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